2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-mesitylacetamide

• IUPAC Name: 2-[7-(furan-2-yl)-2-morpholin-4-yl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N5O4S/c1-14-11-15(2)19(16(3)12-14)25-18(30)13-29-23(31)21-22(20(27-29)17-5-4-8-33-17)34-24(26-21)28-6-9-32-10-7-28/h4-5,8,11-12H,6-7,9-10,13H2,1-3H3,(H,25,30)
• InChI Key: BMJOCXXDDIRPDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCOCC5)C
• Molecular Formula: C24H25N5O4S
• Molecular Weight: 479.6 g/mol

Description

2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-mesitylacetamide is a useful research compound. Its molecular formula is C24H25N5O4S and its molecular weight is 479.56. The purity is usually 95%.
BenchChem offers high-quality 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-mesitylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-mesitylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity The compound of interest belongs to a class of molecules explored for their diverse biological activities. Studies have shown the synthesis of related structures, focusing on their potential analgesic, anti-inflammatory, and antimicrobial properties. For instance, Demchenko et al. (2015) synthesized novel thiazolopyridazinones, evaluating their analgesic and anti-inflammatory activities, indicating the therapeutic potential of related structures Demchenko et al., 2015. Similarly, Başoğlu et al. (2013) designed azole derivatives starting from furan-2-carbohydrazide, revealing antimicrobial activities of these compounds Başoğlu et al., 2013.

Chemical Reactions and Derivatives Research has also focused on the reactions of furan-2-carboxylate derivatives, exploring their chemistry and potential applications. Remizov et al. (2019) investigated the reactions of ethyl 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate with bases, leading to various derivatives indicating the versatility of furan-2-yl structures in chemical synthesis Remizov et al., 2019.

Molecular Docking and Antibacterial Activity Furthermore, molecular docking studies on pyrazole derivatives containing furan-2-yl and morpholino groups have shown significant antibacterial activity against common pathogens, highlighting the compound's relevance in antimicrobial research Khumar et al., 2018.

Antitumor Agents Additionally, derivatives of furan-2-yl compounds have been explored for their antitumor properties, showing potential as lead compounds in cancer treatment Matiichuk et al., 2020.

Electrochromic Applications The exploration of electron-deficient pyrrolo-acenaphtho-pyridazine-diones, including furan-2-yl derivatives, for electrochromic applications, indicates the compound's potential in material science Cho et al., 2015.